Cas no 93285-86-0 (N-2-(3,4-Dimethoxyphenyl)ethylcyclohexanamine)

• Product Name: N-2-(3,4-Dimethoxyphenyl)ethylcyclohexanamine
• CAS No: 93285-86-0
• MF: C₁₆H₂₅NO₂
• MW: 263.375204801559
• CID: 1085642
• PubChem ID: 775290
• Update Time: 2025-10-29

N-2-(3,4-Dimethoxyphenyl)ethylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Dimethoxyphenethyl)cyclohexanamine
• Cyclohexyl-[2-(3,4-dimethoxy-phenyl)-ethyl]-amine
• N-[2-(3,4-dimethoxyphenyl)ethyl]cyclohexanamine
• N-Cyclohexyl-3,4-dimethoxyphenethylamine
• Oprea1_465590
• 93285-86-0
• CHEMBL1907482
• DTXSID60354516
• N-CYCLOHEXYL-N-(3,4-DIMETHOXYPHENETHYL)AMINE
• SCHEMBL1678220
• AKOS000231316
• CS-0319036
• SB81627
• CYCLOHEXYL-(2-(3,4-DIMETHOXYPHENYL)ethYL)AMINE
• AG-690/13701792
• HMS1692H14
• BRD-K46336155-001-01-0
• Oprea1_115957
• STK145862
• N-2-(3,4-Dimethoxyphenyl)ethylcyclohexanamine

• MDL： MFCD01469582
• Inchi： 1S/C16H25NO2/c1-18-15-9-8-13(12-16(15)19-2)10-11-17-14-6-4-3-5-7-14/h8-9,12,14,17H,3-7,10-11H2,1-2H3
• InChI Key： QYUUWFKPJWELGD-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCNC1CCCCC1)OC

Computed Properties

• Exact Mass: 263.18900
• Monoisotopic Mass: 263.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 381.5°C at 760 mmHg
• Flash Point: 162.5°C
• Refractive Index: 1.524
• PSA: 30.49000
• LogP: 3.55950

Additional information on N-2-(3,4-Dimethoxyphenyl)ethylcyclohexanamine

Introduction to N-(3,4-Dimethoxyphenethyl)cyclohexanamine (CAS No. 93285-86-0)

N-(3,4-Dimethoxyphenethyl)cyclohexanamine, with the CAS number 93285-86-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and therapeutic research. The presence of both aromatic and cyclic functional groups makes it a versatile candidate for further exploration in medicinal chemistry.

The compound's structure consists of an aromatic ring substituted with methoxy groups at the 3 and 4 positions, linked to a cyclohexanamine moiety. This specific arrangement contributes to its distinct chemical properties and reactivity, which are crucial for its role in various biochemical pathways. The methoxy groups enhance the molecule's solubility and interaction with biological targets, while the cyclohexanamine portion provides a basic nitrogen atom that can participate in hydrogen bonding and other forms of molecular recognition.

In recent years, there has been a growing interest in exploring the pharmacological potential of N-(3,4-Dimethoxyphenethyl)cyclohexanamine. Research has indicated that this compound may exhibit properties relevant to neuropharmacology, particularly in the context of modulating neurotransmitter systems. Studies have suggested that it could interact with receptors and enzymes involved in the regulation of mood and cognitive functions. These findings have opened up new avenues for investigating its potential as a therapeutic agent for neurological disorders.

Moreover, the structural features of N-(3,4-Dimethoxyphenethyl)cyclohexanamine make it a valuable scaffold for designing novel derivatives with enhanced pharmacological activity. The combination of the aromatic ring with methoxy substituents and the cyclohexanamine group provides a rich platform for chemical modifications aimed at optimizing bioavailability, selectivity, and efficacy. This has led to several synthetic studies focused on developing analogs that could potentially overcome limitations associated with existing treatments.

The compound's relevance extends beyond neuropharmacology; it has also been explored in the context of cardiovascular health. Preliminary studies have indicated that N-(3,4-Dimethoxyphenethyl)cyclohexanamine may influence vascular tone and blood pressure regulation by interacting with specific receptors and signaling pathways. These observations highlight its potential as a lead compound for developing drugs targeting cardiovascular diseases. The ability of this molecule to modulate multiple biological processes underscores its multifaceted therapeutic implications.

Advances in computational chemistry and molecular modeling have further facilitated the investigation of N-(3,4-Dimethoxyphenethyl)cyclohexanamine. These techniques have enabled researchers to predict binding affinities, metabolic stability, and other key pharmacokinetic parameters with high accuracy. Such insights are crucial for guiding experimental design and optimizing drug candidates for clinical development. The integration of computational methods with traditional wet-lab approaches has significantly accelerated the discovery process for this compound.

The synthesis of N-(3,4-Dimethoxyphenethyl)cyclohexanamine presents unique challenges due to its complex structural features. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been particularly useful in constructing the desired framework efficiently. These improvements have not only enhanced accessibility but also paved the way for large-scale production necessary for preclinical and clinical studies.

Evaluation of N-(3,4-Dimethoxyphenethyl)cyclohexanamine in preclinical models has provided valuable insights into its biological activity and safety profile. Animal studies have demonstrated its potential effects on various physiological parameters, including locomotor activity, anxiety-like behaviors, and cardiovascular function. These results support further investigation into its therapeutic potential across different disease areas. The compound's favorable pharmacokinetic properties, such as good oral bioavailability and moderate metabolic clearance, make it an attractive candidate for future drug development.

The future direction of research on N-(3,4-Dimethoxyphenethyl)cyclohexanamine is likely to focus on refining its pharmacological profile through structural optimization. By leveraging knowledge from ongoing studies and integrating findings from multiple disciplines, scientists aim to develop derivatives that exhibit improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients.

In conclusion, N-(3,4-Dimethoxyphenethyl)cyclohexanamine (CAS No. 93285-86-0)